methyl 5-[(dimethylamino)sulfonyl]-2-fluorobenzoate

• IUPAC Name: methyl 5-(dimethylsulfamoyl)-2-fluorobenzoate
• InChI: InChI=1S/C10H12FNO4S/c1-12(2)17(14,15)7-4-5-9(11)8(6-7)10(13)16-3/h4-6H,1-3H3
• InChI Key: KHMIZSUPVMOGCZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)F)C(=O)OC
• Molecular Formula: C10H12FNO4S
• Molecular Weight: 261.27 g/mol

Description

Methyl 5-[(dimethylamino)sulfonyl]-2-fluorobenzoate, also known as DBU-3, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of benzoic acid derivatives and has been found to exhibit a range of interesting properties that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of methyl 5-[(dimethylamino)sulfonyl]-2-fluorobenzoate is not fully understood, but it is believed to act by inducing apoptosis in cancer cells. This involves the activation of a number of signaling pathways that lead to the programmed cell death of cancer cells. methyl 5-[(dimethylamino)sulfonyl]-2-fluorobenzoate has also been found to inhibit the activity of a number of enzymes that are involved in cancer cell proliferation, making it a promising candidate for further study.
Biochemical and Physiological Effects
methyl 5-[(dimethylamino)sulfonyl]-2-fluorobenzoate has been found to have a range of biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. It has also been found to have anti-inflammatory and antioxidant properties, making it a potentially useful compound for the treatment of a range of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 5-[(dimethylamino)sulfonyl]-2-fluorobenzoate in lab experiments is its potent antitumor activity, which makes it a valuable tool for researchers studying cancer biology. It is also relatively easy to synthesize, making it a cost-effective compound for use in research. However, one limitation of using methyl 5-[(dimethylamino)sulfonyl]-2-fluorobenzoate is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on methyl 5-[(dimethylamino)sulfonyl]-2-fluorobenzoate, including further studies on its mechanism of action and its potential as a drug candidate. Researchers may also explore its potential use in combination with other compounds to enhance its antitumor activity. Additionally, there is potential for further study on the anti-inflammatory and antioxidant properties of methyl 5-[(dimethylamino)sulfonyl]-2-fluorobenzoate, which may have applications in the treatment of other diseases.

Synthesis Methods

The synthesis of methyl 5-[(dimethylamino)sulfonyl]-2-fluorobenzoate involves several steps, including the reaction of 2-fluorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with dimethylamine and sodium sulfite to yield the desired product. The overall yield of this process is around 30%, and the purity of the final product can be improved through further purification steps.

Scientific Research Applications

Methyl 5-[(dimethylamino)sulfonyl]-2-fluorobenzoate has been found to have a range of potential applications in scientific research. One of the main areas of interest is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate. It has been found to exhibit potent antitumor activity in vitro and in vivo, making it a promising lead compound for the development of new cancer treatments.